Cas no 10124-86-4 (Octane,1,8-diisocyanato-)

• Product Name: Octane,1,8-diisocyanato-
• CAS No: 10124-86-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 118371
• PubChem ID: 2733321
• Update Time: 2024-11-04

Octane,1,8-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Octane,1,8-diisocyanato-
• 1,8-Diisocyanatooctane
• 1,8-diisocyannatooctane
• 1,8-octamethylene diisocyanate
• hexamethlene diisocyanate
• Octamethylene diisocyanate
• Octandiyldiisocyanat
• octanediyl diisocyanate
• 1,8-Octanediyldiisocyanate
• Octane-1,8-diyldiisocyanate
• 1,8-Octaamethylene diisocyanate
• 1,8-DIISOCYANATOOCTANE 98%
• 1,8-Diisocyanatooctane,98%
• 1,8-Octyldiisocyanate, GC 98%
• 10124-86-4
• MEt 4-chloro-3-methoxy-2-(E)-butanoate
• FT-0607061
• QUPKOUOXSNGVLB-UHFFFAOYSA-N
• SCHEMBL43625
• AKOS015913573
• J-640305
• DTXSID60369847
• GEO-01114
• 1,8-Diisocyanatooctane, 98%
• J-800309
• MFCD00216582

• Inchi： 1S/C10H16N2O2/c13-9-11-7-5-3-1-2-4-6-8-12-10-14/h1-8H2
• InChI Key： QUPKOUOXSNGVLB-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCCCN=C=O

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.007 g/mL at 25 °C(lit.)
• Boiling Point: 156 °C15 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.455(lit.)
• PSA: 58.86000
• LogP: 1.99860
• Solubility: Not determined

Octane,1,8-diisocyanato- Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S27; S37/39
• Hazardous Material Identification：
• Safety Term：S26-27-37/39
• Risk Phrases：R20/21/22; R36/37/38